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Compound of Interest

Compound Name: 4-Hydroxybenzenesulfonic acid

Cat. No.: B156009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Hydroxybenzenesulfonic acid, a significant aromatic sulfonic acid, plays a crucial role as a

versatile intermediate and reagent in various chemical and industrial applications. This

technical guide provides a comprehensive overview of its chemical identity, structural details,

physicochemical properties, and established experimental protocols for its synthesis.

Furthermore, this document elucidates key chemical reactions and visualizes the synthetic

workflow, offering valuable insights for professionals in research and development.

Chemical Identity and Structure
4-Hydroxybenzenesulfonic acid is an organic compound characterized by a benzene ring

substituted with both a hydroxyl (-OH) group and a sulfonic acid (-SO₃H) group at the para (4)

position.[1][2][3]

IUPAC Name: 4-hydroxybenzenesulfonic acid[2][4][5]

Synonyms: p-Phenolsulfonic acid, Sulfocarbolic acid, p-Hydroxybenzenesulfonic acid,

Phenol-4-sulfonic acid[2]

CAS Number: 98-67-9[2][6]

Molecular Formula: C₆H₆O₄S[3][6][7]
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Molecular Weight: 174.17 g/mol [5][8]

The structure of 4-Hydroxybenzenesulfonic acid is depicted by the following SMILES

notation and InChIKey:

SMILES: C1=CC(=CC=C1O)S(=O)(=O)O[2]

InChIKey: FEPBITJSIHRMRT-UHFFFAOYSA-N[2][7]

Physicochemical Properties
The key physicochemical properties of 4-Hydroxybenzenesulfonic acid are summarized in

the table below. It is typically a yellowish, oily liquid or a white to light yellow crystalline solid.[1]

[3] It is soluble in water and stable under normal conditions, though incompatible with strong

oxidizing agents.[1][9]

Property Value

Melting Point 52 °C[1]

Boiling Point 275.14 °C (estimate)[1]

Density 1.337 g/mL at 25 °C[1][7]

pKa 9.11 at 25 °C[1]

Refractive Index n20/D 1.489[1][7]

Vapor Pressure 69.8 Pa at 20 °C[1]

Experimental Protocols
Synthesis via Direct Sulfonation of Phenol
A primary method for synthesizing 4-hydroxybenzenesulfonic acid is through the direct

sulfonation of phenol, which is an electrophilic aromatic substitution reaction.[10]

Materials:

Phenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.ca/shop/products/4-hydroxybenzenesulfonic-acid-65-thermo-scientific/p-7053432
https://www.chemeo.com/cid/57-002-6/Benzenesulfonic-acid-4-hydroxy
https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxybenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxybenzenesulfonic-acid
https://www.sigmaaldrich.com/TW/zh/product/aldrich/171506
https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://cymitquimica.com/cas/98-67-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://amoychem.com/4-hydroxybenzenesulfonic-acid-p00124p1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/171506
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/171506
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://www.benchchem.com/product/b156009
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


96% Sulfuric acid

Procedure:

25 kg of phenol and 28 kg of 96% sulfuric acid are combined and heated to 50 °C.[1][11]

An additional 1.25 kg of sulfuric acid is then added to the mixture.[1][11]

The reaction mixture is subsequently heated to 110 °C for a duration of 5 to 6 hours.[1][11]

During this heating period, reaction water and approximately 5% of the unreacted phenol are

removed by distillation.[1][2][11]

This process typically yields a 95% pure product.[1][2][11]

The hydroxyl group of phenol directs the incoming sulfonic acid group to both the ortho and

para positions.[10] At lower temperatures, the ortho-isomer (2-hydroxybenzenesulfonic acid) is

kinetically favored. However, at higher temperatures, the ortho-isomer can undergo thermal

rearrangement to form the more stable para-isomer, 4-hydroxybenzenesulfonic acid.[10]
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Click to download full resolution via product page

Synthesis workflow of 4-Hydroxybenzenesulfonic acid.

Reaction with Excess Bromine Water
When 4-hydroxybenzenesulfonic acid is treated with an excess of bromine water, it

undergoes an electrophilic aromatic substitution reaction. The strong activating effect of the

hydroxyl group directs the bromine atoms to the ortho positions relative to it. This results in the

formation of 2,6-dibromo-4-hydroxybenzenesulfonic acid. Some sources suggest the

formation of a tribrominated product, which would imply the displacement of the sulfonic acid
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group, a reaction that can occur under certain conditions. However, the more direct substitution

product is the dibrominated compound.

4-Hydroxybenzenesulfonic
Acid

Electrophilic
Aromatic Substitution

Excess Bromine Water
(Br₂/H₂O)

2,6-dibromo-4-hydroxybenzenesulfonic
acid

Click to download full resolution via product page

Reaction of 4-Hydroxybenzenesulfonic acid with excess bromine.

Applications
4-Hydroxybenzenesulfonic acid has a range of applications in different industrial sectors:

Dye and Tanning Agent Intermediate: It is used in the manufacturing of synthetic tanning

agents and as an intermediate for dyes.[1]

Electroplating: A significant portion of its production is utilized as an additive in electroplating

baths.[1]

Catalysis: It serves as a redox-mediator in the laccase-catalyzed degradation of the textile

dye indigo and is also used as a polymerization catalyst.[1][5]

Chemical Synthesis: It is a precursor for producing other chemicals, such as plasticizers and

emulsifiers, through reactions with ethylene oxide.[1] It is also used in the manufacture of

polyesters with improved dye affinity.[1][2]
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Mass Spectrometry: It has been explored as a matrix material in liquid secondary-ion mass

spectrometry due to its good solvent properties and ability to inhibit the reduction of certain

peptides.[1]

Conclusion
4-Hydroxybenzenesulfonic acid is a compound of considerable industrial and research

interest. Its synthesis is well-established, primarily through the sulfonation of phenol, and its

physicochemical properties make it suitable for a variety of applications, from chemical

synthesis to materials science. This guide provides foundational technical information intended

to support researchers and professionals in their work with this versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 4-Hydroxybenzenesulfonic Acid:
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[https://www.benchchem.com/product/b156009#4-hydroxybenzenesulfonic-acid-iupac-name-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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